molecular formula C12H12N2O2 B8701589 7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one CAS No. 1003944-37-3

7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one

Cat. No. B8701589
CAS RN: 1003944-37-3
M. Wt: 216.24 g/mol
InChI Key: IPOOTLDSFRLQJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(Methoxy)-1-(2-propen-1-yl)-1,5-naphthyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1003944-37-3

Molecular Formula

C12H12N2O2

Molecular Weight

216.24 g/mol

IUPAC Name

7-methoxy-1-prop-2-enyl-1,5-naphthyridin-2-one

InChI

InChI=1S/C12H12N2O2/c1-3-6-14-11-7-9(16-2)8-13-10(11)4-5-12(14)15/h3-5,7-8H,1,6H2,2H3

InChI Key

IPOOTLDSFRLQJY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=CC(=O)N2CC=C)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-(Methoxy)-1,5-naphthyridin-2(1H)-one (5.958 g, 33.852 mmol) was suspended in dry DMF (100 ml) under argon at rt, and the stirred suspension was treated with sodium hydride (2.98 g, 60% suspension in oil, 74.48 mmol) and stirred at rt for 0.5 h. Allyl iodide (6.88 ml, 74.475 mmol) was then added. The reaction was stirred at rt for 0.5 h and then the mixture was diluted with water to 300 ml and extracted with DCM (3×300 ml). The DCM extracts were combined, dried over anhydrous magnesium sulphate, filtered and evaporated under reduced pressure to give a brown gum which was purified by chromatography on silica gel using a 0-10% MeOH/DCM gradient to provide the desired compound (4.096 g, 56%). Mixed fractions could be triturated with diethyl ether to provide further compound (0.95 g, 13%).
Quantity
5.958 g
Type
reactant
Reaction Step One
Quantity
2.98 g
Type
reactant
Reaction Step Two
Quantity
6.88 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
56%

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